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Compound of Interest

Compound Name: 5-Oxohexanenitrile

Cat. No.: B084432

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 5-Oxohexanenitrile, a key intermediate in
various chemical syntheses. It covers its fundamental molecular properties, detailed
experimental protocols for its synthesis, and its applications, particularly in the pharmaceutical
and agrochemical industries.

Core Molecular and Physical Properties

5-Oxohexanenitrile, also known as 4-acetylbutyronitrile, is a bifunctional molecule containing
both a ketone and a nitrile group.[1] Its chemical characteristics make it a valuable precursor in
organic synthesis.
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Property Value Reference
Molecular Formula CsHoNO [21[3114]
Molecular Weight 111.14 g/mol [1]12]

CAS Registry Number 10412-98-3 [2][4]
IUPAC Name 5-oxohexanenitrile [1]

Hexanenitrile, 5-oxo-; 5-
Synonyms L [2][4]
Oxohexanonitrile

Appearance Liquid [3]

INChl=1S/C6HINO/c1-6(8)4-2-
InChl [2][4]
3-5-7/h2-4H2,1H3

AEVMBQIIZGKQRB-
InChiKey [2][4]
UHFFFAOYSA-N

SMILES CC(=0)CCCC#N [1][5]

LogP (Octanol/Water) -0.161 [6]

Applications in Synthesis

5-Oxohexanenitrile serves as a crucial starting material for a variety of chemical products. Its
primary application is as an intermediate in the synthesis of 2-picoline, which has widespread
use in the pharmaceutical and tire industries.[7] Furthermore, it is utilized in the preparation of
other pharmaceutical and agrochemical intermediates.[8] The synthesis of pyridine derivatives
from 5-oxohexanenitriles is of particular importance for creating compounds with specific
purity requirements for pharmaceutical applications.[8]

Experimental Protocol: Continuous Synthesis in a
Microreactor

A modern and efficient method for synthesizing 5-Oxohexanenitrile involves the continuous
addition of acetone to acrylonitrile in a microreactor system.[7][9] This approach allows for
precise control over reaction conditions and improved safety.
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. Materials:

Acetone (99.5%, AR)

Acrylonitrile (99.5%, AR)

N-propylamine (99.5%, AR) as a catalyst

Benzoic acid (99.0%, RG)

Hydroquinone (99.0%, RG) as a polymerization inhibitor[9]
. Equipment:

Microreactor system composed of a feeding unit, a reaction unit (13 m long capillary with 1.5
mm inner diameter), a cooling unit, and an analysis unit.[9]

Gas chromatograph (e.g., Agilent HP6890) with a flame ionization detector (FID) and a
suitable column (e.g., CP-wax-57).[9]

. Procedure:

The synthesis reaction is carried out by introducing acetone and acrylonitrile into the
microreactor at a temperature range of 200-230 °C.[7]

N-propylamine is used as a catalyst to facilitate the reaction.[7]

The reaction proceeds through the formation of a Schiff base, followed by the addition to
acrylonitrile to form a cyano intermediate, which is then hydrolyzed to yield 5-
Oxohexanenitrile.[7]

The residence time in the microreactor is a critical parameter, with reaction times of 20-25
minutes being effective to achieve high conversion rates of acrylonitrile (up to 96%).[9]

. Analysis:

Liquid samples from the reactor output are analyzed using gas chromatography to determine
the conversion of reactants and the yield of 5-Oxohexanenitrile.[9]
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o The GC conditions can be set as follows: nitrogen carrier gas at a flow rate of 1.5 mL/min, an
inlet temperature of 230 °C, and a temperature program starting at 60 °C and ramping up to
200 °C.[9]

Logical Workflow of Synthesis

The following diagram illustrates the key steps in the synthesis of 5-Oxohexanenitrile from
acetone and acrylonitrile, as described in the experimental protocol.

Reactants:
Acetone & Acrylonitrile
Catalyst:
N-propylamine

Microreactor
(200-230 °C)

Schiff Base Formation }ﬁr&.{ Addition to Acrylonitrile }iﬁb{ Hydrolysis 5-Oxohexanenitrile GC Analysis

Click to download full resolution via product page

Caption: Workflow for the continuous synthesis of 5-Oxohexanenitrile.

Safety and Handling

5-Oxohexanenitrile is classified as harmful if swallowed, in contact with skin, or if inhaled.[1]
Appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant
gloves, and respiratory protection, should be used when handling this compound.[10] In case
of fire, use dry chemical, carbon dioxide, or alcohol-resistant foam as extinguishing media.[10]
Standard laboratory safety protocols should be strictly followed to minimize exposure and
ensure safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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